(1R,2'S,3'As,12R,14R)-2',12-dimethylspiro[13-oxa-2,10,17-triazatetracyclo[10.3.2.02,11.04,9]heptadeca-4,6,8,10-tetraene-14,4'-3,3a-dihydro-2H-imidazo[1,2-a]indole]-1',3,16-trione

• IUPAC Name: (1R,2'S,3'aS,12R,14R)-2',12-dimethylspiro[13-oxa-2,10,17-triazatetracyclo[10.3.2.02,11.04,9]heptadeca-4,6,8,10-tetraene-14,4'-3,3a-dihydro-2H-imidazo[1,2-a]indole]-1',3,16-trione
• InChI: InChI=1S/C24H21N5O4/c1-12-19(31)28-16-10-6-4-8-14(16)24(22(28)25-12)11-17-18(30)27-23(2,33-24)21-26-15-9-5-3-7-13(15)20(32)29(17)21/h3-10,12,17,22,25H,11H2,1-2H3,(H,27,30)/t12-,17+,22-,23+,24+/m0/s1
• InChI Key: POEYRUBMWIOMTB-YUGBTJNTSA-N
• Canonical SMILES: CC1C(=O)N2C(N1)C3(CC4C(=O)NC(O3)(C5=NC6=CC=CC=C6C(=O)N45)C)C7=CC=CC=C72
• Isomeric SMILES: C[C@H]1C(=O)N2[C@H](N1)[C@@]3(C[C@@H]4C(=O)N[C@](O3)(C5=NC6=CC=CC=C6C(=O)N45)C)C7=CC=CC=C72
• Molecular Formula: C24H21N5O4
• DSSTOX Substance ID: DTXSID20904475
• Molecular Weight: 443.5 g/mol
• CAS RN: 140715-86-2

Description

Fumiquinazoline D is a fungal metabolite originally isolated from A. fumigatus that has activity against Gram-positive and Gram-negative bacteria (MICs = 8-16 µg/ml) as well as F. solani and C. albicans fungi (MICs = 32 and 64 µg/ml, respectively).

Scientific Research Applications

Synthesis and Characterization of Triazatetracyclic Derivatives

Researchers have developed dihydrobenzo[4,5]imidazo[1,2-c]quinazolines through a synthesis process involving aldehydes and ketones. These compounds, characterized by spectroscopy and microanalysis, showed significant 1,1-diphenyl-2-picrylhydrazyl (DPPH) scavenging activity, indicating potential applications in antioxidant and possibly medicinal chemistry, focused on the chemical's ability to neutralize free radicals (Odame et al., 2021).

Novel Heterocycles Synthesis via Cycloaddition

A one-pot synthesis method for creating 3,10-dihydro-2H-1,3-oxazepino[7,6-b]indoles was explored, demonstrating a versatile approach to constructing novel heterocyclic compounds. This work underscores the potential for these methodologies to fabricate complex organic molecules with specific structural features, which could be valuable in materials science or drug discovery (Sammor et al., 2018).

Fluorine-Containing Heterocycles and Tetracyclic Ring Systems

The cyclization of specific hydrazones led to novel tetracyclic ring systems, highlighting the role of fluorine in modifying chemical reactivity and properties. Such findings could inform the development of new materials or pharmaceuticals, where the introduction of fluorine atoms is known to significantly alter biological activity and stability (Joshi et al., 1989).

Spirocyclic and Oxetane-Fused Compounds

The synthesis of spirocyclic oxetane-fused benzimidazole and related compounds indicates innovative approaches to creating molecules with unique three-dimensional structures. These compounds could find applications in the development of new materials with specific optical or electronic properties, reflecting the broad potential of such synthetic strategies in material science and organic electronics (Gurry et al., 2015).